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Compound of Interest

Compound Name: Resorantel

Cat. No.: B1216813 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Resorantel is a salicylanilide anthelmintic agent primarily used in veterinary medicine. This

technical guide provides a comprehensive overview of its chemical structure, physicochemical

properties, pharmacokinetics, and pharmacodynamics, along with relevant experimental

protocols and a proposed synthesis workflow.

Chemical Structure and Identifiers
Resorantel, with the systematic IUPAC name N-(4-bromophenyl)-2,6-dihydroxybenzamide, is

a halogenated salicylanilide. Its chemical structure consists of a 2,6-dihydroxybenzamide

moiety linked to a 4-bromophenyl group.
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Identifier Value

IUPAC Name N-(4-bromophenyl)-2,6-dihydroxybenzamide

CAS Number 20788-07-2

Molecular Formula C₁₃H₁₀BrNO₃

Molecular Weight 308.13 g/mol

SMILES
C1=CC(=C(C(=C1)O)C(=O)NC2=CC=C(C=C2)

Br)O

InChI Key IHYNKGRWCDKNEG-UHFFFAOYSA-N

Physicochemical Properties
The physicochemical properties of Resorantel are crucial for its formulation and understanding

its biological activity.

Property Value

Melting Point Not available

Boiling Point Not available

Solubility Soluble in Dimethyl Sulfoxide (DMSO)[1]

pKa Not available

LogP (XLogP3) 3.3

Pharmacodynamics and Mechanism of Action
Resorantel is effective against various parasitic helminths, particularly cestodes such as

Thysaniezia and Moniezia species, and to a moderate extent, trematodes like

Paramphistomum species in sheep.

The primary mechanism of action of salicylanilides, including Resorantel, involves the

uncoupling of oxidative phosphorylation in the mitochondria of the parasite. This disruption of
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the mitochondrial membrane potential leads to a failure in ATP synthesis, ultimately causing

energy depletion, paralysis, and death of the parasite.
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Caption: Proposed mechanism of action of Resorantel.

Pharmacokinetics
Limited information is available on the detailed pharmacokinetics of Resorantel. In vitro studies

have shown that Resorantel can be hydroxylated by mammalian microsomal enzymes.

However, it does not appear to be metabolized by the helminths Moniezia expansa or Ascaris

suum. This suggests that the host animal metabolizes the drug, while the parasite is exposed

to the parent compound. Further in vivo studies are required to fully elucidate the absorption,

distribution, metabolism, and excretion (ADME) profile of Resorantel.

Synthesis
A specific, detailed synthesis protocol for Resorantel is not readily available in the public

domain. However, based on the general synthesis of salicylanilides, a plausible synthetic route

can be proposed. The synthesis would likely involve the amidation of a salicylic acid derivative

with an aniline derivative.

Reactants

Reaction Product

2,6-Dihydroxybenzoic acid

Amidation

4-Bromoaniline

Resorantel
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Caption: Proposed synthesis workflow for Resorantel.

Experimental Protocols
Anthelmintic Efficacy in Sheep
In vivo studies to determine the anthelmintic efficacy of Resorantel have been conducted in

sheep naturally infected with parasites. A general protocol for such a study is outlined below.

1. Animal Selection: Select a group of sheep with confirmed parasitic infections. 2. Treatment:

Administer Resorantel orally at a specified dosage. A control group should receive a placebo.

3. Fecal Egg Count Reduction (FECR) Test: Collect fecal samples before and after treatment to

determine the reduction in parasite egg counts. 4. Post-mortem Examination: In some studies,

animals may be euthanized to count the number of adult worms remaining in the

gastrointestinal tract to determine the percentage of worm reduction.

High-Performance Liquid Chromatography (HPLC) for
Analysis
While a specific HPLC method for Resorantel is not detailed, a general reverse-phase HPLC

method for the analysis of salicylanilides can be adapted.

1. Instrumentation: A standard HPLC system with a UV detector. 2. Column: A C18 reversed-

phase column. 3. Mobile Phase: A mixture of an organic solvent (e.g., acetonitrile or methanol)

and an aqueous buffer (e.g., phosphate buffer) at a specific ratio and pH. 4. Detection: UV

detection at a wavelength determined by the UV spectrum of Resorantel. 5. Quantification:

The concentration of Resorantel in a sample can be determined by comparing its peak area to

that of a known standard.

Conclusion
Resorantel is an established veterinary anthelmintic with a well-defined chemical structure.

While its general mechanism of action as a salicylanilide is understood, there are notable gaps

in the publicly available data regarding its specific physicochemical properties, a detailed

synthesis protocol, and a comprehensive pharmacokinetic profile. Further research in these
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areas would provide a more complete understanding of this compound and could aid in the

development of new anthelmintic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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